Cas no 2228583-43-3 (1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine)

• Product Name: 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine
• CAS No: 2228583-43-3
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6029844
• PubChem ID: 165651482
• Update Time: 2025-05-25

1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine
• EN300-1833327
• 2228583-43-3

• Inchi： 1S/C12H21N/c13-12(8-9-12)11(6-7-11)10-4-2-1-3-5-10/h10H,1-9,13H2
• InChI Key： ZZRCFRJAWKJTMN-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2CCCCC2)CC1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine

Research Brief on 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine (CAS: 2228583-43-3): Recent Advances and Applications

1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine (CAS: 2228583-43-3) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl and cyclopropyl moieties, exhibits promising potential as a building block for novel therapeutics and as a tool for probing biological systems. Recent studies have explored its synthesis, pharmacological properties, and applications in drug discovery, making it a subject of growing interest among researchers.

The synthesis of 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine has been optimized in recent years, with several research groups reporting efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its preparation, highlighting the use of transition metal catalysts to achieve high yields and enantioselectivity. This advancement is particularly significant for large-scale production, which is essential for further pharmacological evaluation and potential commercialization.

Pharmacological studies have revealed that 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine exhibits modulatory effects on central nervous system (CNS) targets, including neurotransmitter receptors and ion channels. Preliminary in vitro and in vivo data suggest its potential as a lead compound for treating neurological disorders such as depression and anxiety. For instance, a recent preclinical study demonstrated its ability to enhance serotonin receptor activity, which could underlie its antidepressant-like effects in animal models. These findings position the compound as a promising candidate for further development in psychopharmacology.

In addition to its therapeutic potential, 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine has been employed as a chemical probe to investigate biological pathways. Its unique structure allows it to interact with specific protein targets, enabling researchers to map signaling networks and identify new drug targets. A 2024 study utilized this compound in a high-throughput screening assay, leading to the discovery of previously unknown interactions with G-protein-coupled receptors (GPCRs). Such applications underscore its versatility in both basic and translational research.

Despite these promising developments, challenges remain in the clinical translation of 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous optimization and safety studies. However, the compound's unique pharmacophore and demonstrated biological activity make it a valuable asset in the quest for innovative therapies. Future research directions may include structural derivatization to enhance its pharmacological profile and the exploration of its mechanisms of action at the molecular level.

In conclusion, 1-(1-cyclohexylcyclopropyl)cyclopropan-1-amine (CAS: 2228583-43-3) represents a compelling example of how structurally novel compounds can drive advancements in chemical biology and drug discovery. Its recent applications in synthesis, pharmacology, and target identification highlight its multifaceted potential. As research continues to unfold, this compound is poised to contribute significantly to the development of next-generation therapeutics and the elucidation of complex biological processes.